Cas no 353754-95-7 (N-Biotinylcaproylaminoethyl Methanethiosulfonate)
353754-95-7 structure
Product Name:N-Biotinylcaproylaminoethyl Methanethiosulfonate
CAS No:353754-95-7
MF:C19H34N4O5S3
MW:494.692060947418
CID:303073
PubChem ID:46783410
Update Time:2025-04-19
N-Biotinylcaproylaminoethyl Methanethiosulfonate Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]ethyl]ester
- LogP
- N-Biotinylcaproylaminoethyl Methanethiosulfonate
- Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4...
- Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohe
- AKOS030241975
- MTSEA-BIOTINCAP
- S-(2-(6-(5-((4S)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanamido)ethyl) methanesulfonothioate
- N-(2-methylsulfonylsulfanylethyl)-6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanamide
- SCHEMBL18757907
- 353754-95-7
-
- Inchi: 1S/C19H34N4O5S3/c1-31(27,28)30-12-11-21-17(25)8-3-2-6-10-20-16(24)9-5-4-7-15-18-14(13-29-15)22-19(26)23-18/h14-15,18H,2-13H2,1H3,(H,20,24)(H,21,25)(H2,22,23,26)/t14?,15-,18?/m0/s1
- InChI Key: PXMZUZLKVZKKHK-CSLYMUCUSA-N
- SMILES: S1CC2C([C@@H]1CCCCC(NCCCCCC(NCCSS(C)(=O)=O)=O)=O)NC(N2)=O
Computed Properties
- Exact Mass: 494.16900
- Monoisotopic Mass: 494.16913372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 15
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 192Ų
Experimental Properties
- Melting Point: 133-135°C
- Stability/Shelf Life: Moisture sensitive
- PSA: 192.45000
- LogP: 3.71800
N-Biotinylcaproylaminoethyl Methanethiosulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B395750-2mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate |
353754-95-7 | 2mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B395750-5mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate |
353754-95-7 | 5mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B395750-10mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate |
353754-95-7 | 10mg |
$ 259.00 | 2023-04-18 | ||
| TRC | B395750-25mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate |
353754-95-7 | 25mg |
$ 592.00 | 2023-04-18 | ||
| TRC | B395750-50mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate |
353754-95-7 | 50mg |
$ 965.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219066-5 mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate, |
353754-95-7 | 5mg |
¥2,407.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219066-5mg |
N-Biotinylcaproylaminoethyl Methanethiosulfonate, |
353754-95-7 | 5mg |
¥2407.00 | 2023-09-05 |
N-Biotinylcaproylaminoethyl Methanethiosulfonate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
353754-95-7 (N-Biotinylcaproylaminoethyl Methanethiosulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk